2,6-difluoro-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide

• IUPAC Name: 2,6-difluoro-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• InChI: InChI=1S/C17H16F2N2O3S/c1-25(23,24)21-9-3-4-11-10-12(7-8-15(11)21)20-17(22)16-13(18)5-2-6-14(16)19/h2,5-8,10H,3-4,9H2,1H3,(H,20,22)
• InChI Key: MMCXEYZLZPTQGW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C17H16F2N2O3S
• Molecular Weight: 366.4 g/mol

Description

The compound “2,6-difluoro-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common functional group in pharmaceuticals and biologically active compounds. The molecule also contains a difluorobenzoic acid moiety, which is a fluorinated building block often used in organic synthesis. The presence of a quinoline structure suggests that this compound may have interesting biological activities, as quinoline derivatives are known to possess a wide range of pharmacological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoline ring, a benzamide moiety, and two fluorine atoms on the benzene ring. The presence of these functional groups would likely confer specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the quinoline ring, the benzamide moiety, and the difluoro groups. These functional groups could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the difluoro groups could increase the compound’s lipophilicity, which could influence its solubility and permeability.

Scientific Research Applications

Organic Synthesis: Catalytic Protodeboronation

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Coordination Polymers and Fluorescence Properties

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, many quinoline derivatives are known to have antimalarial, antibacterial, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. Without specific data, it’s difficult to provide a detailed safety analysis.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, physical and chemical properties, biological activity, and potential applications.